Cas no 2228297-54-7 (1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile)
1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile
- 1-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carbonitrile
- EN300-1757083
- 2228297-54-7
-
- Inchi: 1S/C11H13N3/c1-14(2)10-4-3-9(7-13-10)11(8-12)5-6-11/h3-4,7H,5-6H2,1-2H3
- InChI Key: NLFGREAHIJAFNI-UHFFFAOYSA-N
- SMILES: N1C(=CC=C(C=1)C1(C#N)CC1)N(C)C
Computed Properties
- Exact Mass: 187.110947427g/mol
- Monoisotopic Mass: 187.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 39.9Ų
1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1757083-0.05g |
1-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carbonitrile |
2228297-54-7 | 0.05g |
$959.0 | 2023-09-20 | ||
| Enamine | EN300-1757083-0.1g |
1-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carbonitrile |
2228297-54-7 | 0.1g |
$1005.0 | 2023-09-20 | ||
| Enamine | EN300-1757083-0.25g |
1-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carbonitrile |
2228297-54-7 | 0.25g |
$1051.0 | 2023-09-20 | ||
| Enamine | EN300-1757083-0.5g |
1-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carbonitrile |
2228297-54-7 | 0.5g |
$1097.0 | 2023-09-20 | ||
| Enamine | EN300-1757083-1.0g |
1-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carbonitrile |
2228297-54-7 | 1g |
$1142.0 | 2023-06-03 | ||
| Enamine | EN300-1757083-2.5g |
1-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carbonitrile |
2228297-54-7 | 2.5g |
$2240.0 | 2023-09-20 | ||
| Enamine | EN300-1757083-5.0g |
1-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carbonitrile |
2228297-54-7 | 5g |
$3313.0 | 2023-06-03 | ||
| Enamine | EN300-1757083-10.0g |
1-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carbonitrile |
2228297-54-7 | 10g |
$4914.0 | 2023-06-03 | ||
| Enamine | EN300-1757083-1g |
1-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carbonitrile |
2228297-54-7 | 1g |
$1142.0 | 2023-09-20 | ||
| Enamine | EN300-1757083-5g |
1-[6-(dimethylamino)pyridin-3-yl]cyclopropane-1-carbonitrile |
2228297-54-7 | 5g |
$3313.0 | 2023-09-20 |
1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Tae-Youl Yang,Ho-Young Kang,Kyoungsuk Jin,Sangbaek Park,Ji-Hoon Lee,Uk Sim,Hui-Yun Jeong,Young-Chang Joo,Ki Tae Nam J. Mater. Chem. A, 2014,2, 2297-2305
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile
Introduction to 1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile (CAS No: 2228297-54-7)
1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile, identified by its CAS number 2228297-54-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropane ring fused with a pyridine core, functionalized with a nitrile group and a dimethylamino substituent. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.
The cyclopropane moiety in 1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile introduces unique conformational constraints and electronic properties, which can influence its interactions with biological targets. The pyridine ring, on the other hand, serves as a versatile pharmacophore, capable of engaging in hydrogen bonding and π-stacking interactions with biomolecules. The nitrile group adds another layer of reactivity, potentially enabling various chemical transformations that could be exploited in synthetic chemistry and drug design.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and mechanistic pathways of such compounds more accurately. Studies suggest that the dimethylamino group may enhance the solubility and bioavailability of the molecule, while the nitrile group could serve as a site for further derivatization to introduce additional pharmacological properties. These features make 1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile an intriguing subject for further investigation.
In the context of medicinal chemistry, the synthesis of this compound involves multi-step organic transformations, including cyclopropanation reactions and nucleophilic substitutions. The use of advanced synthetic methodologies has enabled the efficient preparation of analogs with modified substituents, allowing for rapid screening of their biological activities. Such efforts have been instrumental in identifying lead compounds for various therapeutic applications.
One of the most promising areas of research involving 1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile is its potential as an intermediate in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The structural motif present in this compound resembles known kinase inhibitors, suggesting that it may exhibit inhibitory activity against specific kinases. Preliminary studies have indeed shown that derivatives of this compound can modulate kinase activity, making it a valuable scaffold for further optimization.
Another area where this compound shows promise is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of novel antimicrobial compounds. The unique structural features of 1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile may enable it to interact with bacterial targets in ways that conventional antibiotics do not. This has led to investigations into its efficacy against various bacterial strains, with early results indicating potential as an antimicrobial agent.
The role of computational tools in analyzing the pharmacokinetic properties of 1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound behaves within biological systems. These studies have helped refine its structure to improve its metabolic stability, solubility, and target specificity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.
Furthermore, the synthesis and characterization of 1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile have also contributed to our understanding of cyclopropane-containing heterocycles. These compounds are known for their unique chemical reactivity and biological activities, making them valuable tools in both synthetic chemistry and drug development. The study of this particular compound has provided valuable insights into how structural modifications can influence its properties, offering guidance for future synthetic endeavors.
In conclusion, 1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile (CAS No: 2228297-54-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the discovery and design of novel therapeutic agents.
2228297-54-7 (1-6-(dimethylamino)pyridin-3-ylcyclopropane-1-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)